3-({4-[(3-Nitrophenyl)methyl]piperazin-1-YL}methyl)-1H-indole

Specification

• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 3-[[4-[(3-nitrophenyl)methyl]piperazin-1-yl]methyl]-1H-indole
• Standard InChI: InChI=1S/C20H22N4O2/c25-24(26)18-5-3-4-16(12-18)14-22-8-10-23(11-9-22)15-17-13-21-20-7-2-1-6-19(17)20/h1-7,12-13,21H,8-11,14-15H2
• Standard InChI Key: NSJGAMJROSRJSY-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC(=CC=C2)[N+](=O)[O-])CC3=CNC4=CC=CC=C43
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)[N+](=O)[O-])CC3=CNC4=CC=CC=C43

Introduction

3.1. 9-Ethyl-3-({4-[(3-Nitrophenyl)methyl]piperazin-1-YL}methyl)-9H-carbazole

This compound, with a similar structure, is used in research for drug development and materials science. It has a molecular weight of 428.5 g/mol and is composed of C26H28N4O2.

Property	Value
Molecular Formula	C26H28N4O2
Molecular Weight	428.5 g/mol
Exact Mass	428.22122615 g/mol

3.2. 3-[[4-(3-Nitrophenyl)piperazin-1-yl]methyl]quinazolin-4-one

This compound is another related structure, with a molecular formula of C19H19N5O3 and a PubChem CID of 63820. It illustrates how nitrophenyl and piperazine moieties are integrated into quinazoline derivatives for potential therapeutic applications.

Property	Value
Molecular Formula	C19H19N5O3
PubChem CID	63820

4.1. Biological Activity

Compounds with nitrophenyl and piperazine groups often exhibit biological activity, including potential anticancer properties. For instance, related indole derivatives have been explored for their anticancer effects.

4.2. Drug Development

The presence of indole and piperazine rings in these compounds suggests they could be used as scaffolds for designing new drugs, particularly those targeting neurological or oncological conditions.